Cas no 1208951-28-3 (N'-(2-fluorophenyl)-N-2-(2-methyl-1H-imidazol-1-yl)ethylethanediamide)

• Product Name: N'-(2-fluorophenyl)-N-2-(2-methyl-1H-imidazol-1-yl)ethylethanediamide
• CAS No: 1208951-28-3
• MF: C₁₄H₁₅FN₄O₂
• MW: 290.292906045914
• CID: 6537366
• Update Time: 2025-05-17

N'-(2-fluorophenyl)-N-2-(2-methyl-1H-imidazol-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-fluorophenyl)-N-2-(2-methyl-1H-imidazol-1-yl)ethylethanediamide
• N'-(2-fluorophenyl)-N-[2-(2-methylimidazol-1-yl)ethyl]oxamide

• Inchi： 1S/C14H15FN4O2/c1-10-16-6-8-19(10)9-7-17-13(20)14(21)18-12-5-3-2-4-11(12)15/h2-6,8H,7,9H2,1H3,(H,17,20)(H,18,21)
• InChI Key： ZNGSVKJLYUNWCB-UHFFFAOYSA-N
• SMILES： C(NCCN1C(C)=NC=C1)(=O)C(NC1=CC=CC=C1F)=O

Additional information on N'-(2-fluorophenyl)-N-2-(2-methyl-1H-imidazol-1-yl)ethylethanediamide

Professional Introduction to N'-(2-fluorophenyl)-N-2-(2-methyl-1H-imidazol-1-yl)ethylethanediamide (CAS No: 1208951-28-3)

N'-(2-fluorophenyl)-N-2-(2-methyl-1H-imidazol-1-yl)ethylethanediamide, with the CAS number 1208951-28-3, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its intricate structure, represents a fusion of heterocyclic and aromatic functionalities, making it a promising candidate for various therapeutic applications. The presence of a 2-fluorophenyl group and a 2-methyl-1H-imidazol-1-yl moiety introduces unique electronic and steric properties that can be leveraged to modulate biological targets effectively.

The compound's structure is built upon a backbone of ethanediamide, which provides a scaffold for further functionalization and interaction with biological systems. The 2-fluorophenyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, a feature that has been extensively studied in the development of small-molecule drugs. This fluorine atom can participate in weak interactions such as π-stacking and halogen bonding, thereby improving the compound's interactions with biological targets.

In recent years, there has been a growing interest in the development of imidazole-based compounds due to their diverse biological activities. The 2-methyl-1H-imidazol-1-yl group in N'-(2-fluorophenyl)-N-2-(2-methyl-1H-imidazol-1-yl)ethylethanediamide contributes to its potential as a pharmacophore by providing a rigid framework that can be easily modified to target specific enzymes or receptors. Imidazole derivatives have shown promise in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications.

The synthesis of N'-(2-fluorophenyl)-N-2-(2-methyl-1H-imidazol-1-yl)ethylethanediamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the 2-fluorophenyl group necessitates the use of fluorinating agents and protecting groups to prevent unwanted side reactions. Similarly, the incorporation of the 2-methyl-1H-imidazol-1-yl moiety requires precise control over reaction conditions to avoid decomposition or polymerization.

The pharmacological properties of N'-(2-fluorophenyl)-N-2-(2-methyl-1H-imidazol-1-yl)ethylethanediamide have been the subject of several preclinical studies. These studies have highlighted its potential as an inhibitor of various kinases and other enzymes involved in signal transduction pathways. The compound's ability to modulate these pathways makes it a valuable tool for investigating the mechanisms underlying various diseases, including cancer and inflammatory disorders.

In addition to its kinase inhibitory activity, N'-(2-fluorophenyl)-N-2-(2-methyl-1H-imidazol-1-yl)ethylethanediamide has shown promise in interactions with other biological targets. For instance, its structure allows for potential binding to receptors involved in pain perception and neurotransmission, making it a candidate for the development of novel analgesics. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in central nervous system disorders.

The latest research in this field has also explored the use of computational methods to predict and optimize the properties of N'-(2-fluorophenyl)-N-2-(2-methyl-1H-imidazol-1-yl)ethylethanediamide. Molecular docking studies have been particularly useful in identifying key interactions between the compound and its biological targets. These studies have provided valuable insights into the structural features that contribute to its pharmacological activity and have guided the design of more potent derivatives.

The development of novel pharmaceuticals often involves iterative processes of synthesis, characterization, and testing. N'-(2-fluorophenyl)-N-2-(2-methyl-1H-imidazol-1-y)ethylethanediamide exemplifies this process, where initial findings have paved the way for further exploration into its therapeutic potential. Future studies are likely to focus on refining synthetic routes, improving bioavailability, and exploring new applications in drug discovery.

In conclusion, N'-(2-fluorophenyl)-\(N'-\(N\)-\(alpha\)-\(alpha\)-dimethyl-\(alpha\)-\(beta\)-iminopropionitrile\) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features, including the presence of both \(fluoro\) aromatic and \(methylimidazole\) moieties, make it an attractive candidate for further research. As our understanding of biological systems continues to evolve, compounds like this are poised to play crucial roles in the development of next-generation therapeutics.